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Compound of Interest

Compound Name: 5-Butyl-2-methylpiperidine

Cat. No.: B15264159

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the
toxicological profile and safety of 5-Butyl-2-methylpiperidine. A comprehensive toxicological
evaluation of this compound appears to be limited, with significant data gaps in the publicly
accessible literature. The information provided herein should be used as a preliminary guide
and is not a substitute for a thorough internal risk assessment and, where necessary, further
experimental investigation.

Executive Summary

5-Butyl-2-methylpiperidine is a piperidine derivative with potential applications in medicinal
chemistry and organic synthesis.[1] However, its toxicological properties have not been
thoroughly investigated.[2] This guide provides a detailed overview of the known safety
information, primarily derived from available Safety Data Sheets (SDS), and highlights the
significant gaps in the existing toxicological data. Researchers and drug development
professionals should exercise caution when handling this compound and consider the need for
comprehensive toxicological testing depending on its intended application.

Chemical and Physical Properties
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Property Value Reference
Molecular Formula C10H21N [1]
Molecular Weight 155.28 g/mol [1]

CAS Number 1565947-26-3 [3]
Appearance Not specified

Solubility Not specified

Toxicological Profile

Based on the available Safety Data Sheet, 5-Butyl-2-methylpiperidine is classified under the

Globally Harmonized System (GHS) with the following hazard statements.[2]

Table 1: GHS Hazard Classification[2]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity, ]

) ) H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation

Acute Toxicity

5-Butyl-2-methylpiperidine is considered harmful if ingested or inhaled.[2]

» Oral: Classified as Category 4 for acute oral toxicity.[2]

 Inhalation: Classified as Category 4 for acute inhalation toxicity.[2]
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» Dermal: No specific data is available.

No quantitative LD50 (Lethal Dose, 50%) values for oral, dermal, or inhalation routes have
been found in the public domain.

Irritation and Sensitization

The compound is known to cause skin and serious eye irritation.[2]
o Skin Irritation: Causes skin irritation (Category 2).[2]
o Eye Irritation: Causes serious eye irritation (Category 2A).[2]

o Respiratory or Skin Sensitization: Data is not available to classify for respiratory or skin
sensitization.[2]

Specific Target Organ Toxicity (STOT)
e Single Exposure: May cause respiratory irritation (Category 3).[2]

» Repeated Exposure: No data is available.

Chronic Toxicity, Carcinogenicity, Mutagenicity, and
Reproductive Toxicity

There is a significant lack of data regarding the long-term toxicological effects of 5-Butyl-2-
methylpiperidine.

« Chronic Toxicity: No chronic toxicity studies have been reported.

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or NTP.
[2] However, it is important to note that this does not indicate a lack of carcinogenicity, but
rather a lack of dedicated studies.

o Germ Cell Mutagenicity: No data is available to classify for germ cell mutagenicity.[2]
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+ Reproductive and Developmental Toxicity: No data is available on the potential reproductive
or developmental effects of this compound.

¢ Aspiration Hazard: No data is available.[2]

Experimental Protocols (Hypothetical)

Due to the absence of published toxicological studies for 5-Butyl-2-methylpiperidine, detailed
experimental protocols cannot be cited. However, standard OECD (Organisation for Economic
Co-operation and Development) guidelines would be followed for a comprehensive
toxicological evaluation. Below is a logical workflow for assessing the acute toxicity of a novel
compound like 5-Butyl-2-methylpiperidine.

Pre-Study Acute Oral Toxicity (OECD 423) Data Analysis & Reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Butyl-2-methylpiperidine: A Technical Toxicological
and Safety Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15264159#toxicological-profile-and-safety-data-for-5-
butyl-2-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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